Cas no 2138041-43-5 (1-(3-hydroxy-2,2-dimethylpropyl)cyclopropane-1-sulfonyl chloride)

• Product Name: 1-(3-hydroxy-2,2-dimethylpropyl)cyclopropane-1-sulfonyl chloride
• CAS No: 2138041-43-5
• MF: C₈H₁₅ClO₃S
• MW: 226.720900774002
• CID: 5895473
• PubChem ID: 165746977
• Update Time: 2025-06-22

1-(3-hydroxy-2,2-dimethylpropyl)cyclopropane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-(3-hydroxy-2,2-dimethylpropyl)cyclopropane-1-sulfonyl chloride
• 2138041-43-5
• EN300-1142835

• Inchi： 1S/C8H15ClO3S/c1-7(2,6-10)5-8(3-4-8)13(9,11)12/h10H,3-6H2,1-2H3
• InChI Key： SCWXYQLMVJJOPC-UHFFFAOYSA-N
• SMILES： ClS(C1(CC(C)(C)CO)CC1)(=O)=O

Computed Properties

• Exact Mass: 226.0430432g/mol
• Monoisotopic Mass: 226.0430432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 62.8Ų

Additional information on 1-(3-hydroxy-2,2-dimethylpropyl)cyclopropane-1-sulfonyl chloride

1-(3-Hydroxy-2,2-Dimethylpropyl)Cyclopropane-1-Sulfonyl Chloride: A Comprehensive Overview

The compound 1-(3-hydroxy-2,2-dimethylpropyl)cyclopropane-1-sulfonyl chloride (CAS No. 2138041-43-5) is a highly specialized chemical entity with unique structural and functional properties. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their reactivity and versatility in organic synthesis. The molecule features a cyclopropane ring, a sulfonyl chloride group, and a hydroxyl-substituted isopropyl chain, making it a valuable intermediate in the synthesis of various bioactive compounds and advanced materials.

Recent advancements in synthetic chemistry have highlighted the potential of cyclopropane sulfonyl chlorides as key intermediates in the construction of complex molecular architectures. The cyclopropane ring, known for its strained geometry and reactivity, serves as an excellent platform for exploring novel reactivity patterns. The presence of the sulfonyl chloride group further enhances the molecule's utility, as it can undergo nucleophilic substitution reactions with a wide range of organic and inorganic nucleophiles. This dual functionality makes 1-(3-hydroxy-2,2-dimethylpropyl)cyclopropane-1-sulfonyl chloride a versatile building block in modern organic synthesis.

The synthesis of this compound typically involves multi-step processes that combine principles from stereochemistry, catalysis, and process optimization. Researchers have employed various strategies to optimize the yield and purity of this compound, including the use of transition metal catalysts and environmentally friendly reaction conditions. For instance, recent studies have demonstrated the effectiveness of palladium-catalyzed coupling reactions in constructing the cyclopropane core with high stereoselectivity.

In terms of applications, 1-(3-hydroxy-2,2-dimethylpropyl)cyclopropane-1-sulfonyl chloride has shown promise in the development of biologically active molecules. Its ability to participate in both electrophilic and nucleophilic transformations makes it an ideal candidate for drug discovery programs targeting various therapeutic areas. For example, derivatives of this compound have been investigated for their potential anti-inflammatory and anticancer activities. Additionally, its role as a precursor in the synthesis of advanced polymers and materials has been explored in recent materials science research.

From an environmental standpoint, understanding the degradation pathways and ecological impact of cyclopropane sulfonyl chlorides is crucial for their sustainable use. Recent studies have focused on developing biodegradable analogs and exploring green chemistry approaches to minimize waste generation during synthesis. These efforts align with global initiatives to promote environmentally responsible chemical manufacturing practices.

In conclusion, 1-(3-hydroxy-2,2-dimethylpropyl)cyclopropane-1-sulfonyl chloride (CAS No. 2138041-43-5) stands as a testament to the ingenuity of modern chemical synthesis. Its unique structure and reactivity continue to inspire innovative applications across diverse fields, from pharmaceuticals to materials science. As research progresses, this compound is expected to play an increasingly important role in advancing scientific discovery and technological innovation.